Lanthanum(III) nitride
Overview
Description
Lanthanum nitride is a binary inorganic compound composed of lanthanum and nitrogen, with the chemical formula LaN. It appears as a black powder and is insoluble in water .
Mechanism of Action
Target of Action
Lanthanum(III) nitride, also known as Lanthanum nitride (LaN), is a binary inorganic compound of lanthanum and nitride . It is primarily used as a LED material, magnetic material, semiconductor, refractory material, dyes, and catalyst . .
Mode of Action
It is known that this compound can react with water and moisture from the air to form lanthanum hydroxide and ammonia . It also reacts with acids to form Lanthanum chloride and ammonium chloride .
Biochemical Pathways
It has been reported that lanthanum ions can inhibit the differentiation of bone marrow stromal cells into osteoblasts in the early stage via activation of a mitogen-activated protein kinase signaling pathway .
Pharmacokinetics
It is known that this compound forms a black powder that is insoluble in water , which could potentially affect its bioavailability.
Result of Action
It has been reported that lanthanum ions can inhibit the differentiation of bone marrow stromal cells into osteoblasts .
Action Environment
The action, efficacy, and stability of this compound can be influenced by environmental factors. For instance, it reacts with water and moisture from the air . Therefore, the presence of water or moisture could potentially affect the action of this compound.
Preparation Methods
Lanthanum nitride can be synthesized through several methods:
Reaction of Nitrogen and Lanthanum Trihydride: This method involves the reaction of nitrogen gas with lanthanum trihydride at elevated temperatures, producing lanthanum nitride and hydrogen gas[ 2LaH_3 + N_2 \rightarrow 2LaN + 3H_2 ]
Reaction of Ammonia and Lanthanum Trihydride: In this method, ammonia reacts with lanthanum trihydride to form lanthanum nitride and hydrogen gas[ LaH_3 + NH_3 \rightarrow LaN + 3H_2 ]
Reaction of Nitrogen and Lanthanum Amalgam: This method involves the reaction of nitrogen gas with lanthanum amalgam to produce lanthanum nitride[ 2La + N_2 \rightarrow 2LaN ] These methods are typically conducted under controlled conditions to ensure the purity and yield of the product.
Chemical Reactions Analysis
Lanthanum nitride undergoes various chemical reactions, including:
Reaction with Water: Lanthanum nitride reacts with water to form lanthanum hydroxide and ammonia[ LaN + 3H_2O \rightarrow La(OH)_3 + NH_3 ]
Scientific Research Applications
Lanthanum nitride has several scientific research applications:
Catalysis: Lanthanum nitride is used as a catalyst in various chemical reactions, including the synthesis of ammonia from nitrogen gas.
Electronics and Optoelectronics: Due to its semiconducting properties, lanthanum nitride is explored for use in electronic and optoelectronic devices.
Magnetic Materials: Lanthanum nitride is also investigated for its magnetic properties, which can be utilized in the development of magnetic materials and devices.
Comparison with Similar Compounds
Lanthanum nitride can be compared with other similar compounds, such as yttrium nitride (YN) and scandium nitride (ScN):
Yttrium Nitride (YN): Yttrium nitride shares structural and chemical similarities with lanthanum nitride.
Scandium Nitride (ScN): Scandium nitride is another similar compound with semiconducting properties.
These comparisons highlight the unique properties of lanthanum nitride, making it a promising material for various applications.
Properties
IUPAC Name |
azanylidynelanthanum |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/La.N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCLQZCOGUCNIOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
N#[La] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
LaN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9067140 |
Source
|
| Record name | Lanthanum nitride (LaN) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9067140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.912 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Black odorless powder; [MSDSonline] |
Source
|
| Record name | Lanthanum nitride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/9151 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
25764-10-7 |
Source
|
| Record name | Lanthanum nitride (LaN) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25764-10-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Lanthanum nitride (LaN) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025764107 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Lanthanum nitride (LaN) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Lanthanum nitride (LaN) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9067140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Lanthanum nitride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.042.936 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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